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Compound of Interest

Compound Name: 3,6-Dimethoxy-9H-carbazole

CAS No.: 57103-01-2

Cat. No.: B1218443

Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 3,6-Dimethoxy-9H-carbazole. Adherence to these

procedures is essential for ensuring laboratory safety and proper chemical management.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is mandatory to prevent

exposure. The following table summarizes the required PPE for handling 3,6-Dimethoxy-9H-
carbazole, based on available safety data sheets.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting European Standard

EN166 or OSHA's eye and

face protection regulations in

29 CFR 1910.133.[1] A face

shield should be considered if

there is a risk of splashing.

Protects against eye irritation

and chemical burns from dust

or splashes.[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) inspected

before use.[1][2] A lab coat or

other appropriate protective

clothing is required to prevent

skin contact.[1][3]

Prevents skin irritation and

absorption of the hazardous

substance. Contaminated

clothing should be removed

and washed before reuse.[1][3]

Respiratory Protection

Use in a well-ventilated area,

preferably under a chemical

fume hood.[2][3] If ventilation

is inadequate or dust is

generated, a NIOSH/MSHA or

EN 149 approved respirator

should be used.[2][4]

Minimizes inhalation of dust or

vapors, which may cause

respiratory irritation.[5]

Safe Handling and Storage
Handling:

Handle in a well-ventilated place.[3]

Wear suitable protective clothing, gloves, and eye/face protection.[1][3][6]

Avoid contact with skin and eyes.[1][3]

Avoid the formation of dust and aerosols.[3][6]
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Use non-sparking tools and take measures to prevent the build-up of electrostatic charge.[3]

[6]

Wash hands thoroughly after handling.[1][6]

Do not eat, drink, or smoke when using this product.[6]

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[3]

Store apart from foodstuff containers or incompatible materials such as strong oxidizing

agents.[3][6]

Emergency and Disposal Procedures
First-Aid Measures:

If inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[3]

In case of skin contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor if irritation occurs.[3]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a

doctor.[3]

If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[3]

Disposal:

Dispose of this material and its container at a licensed hazardous waste collection point.[6]

Collect and arrange disposal in suitable and closed containers.[3]
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Adhered or collected material should be promptly disposed of, in accordance with

appropriate laws and regulations.[3]

Workflow for Safe Handling of 3,6-Dimethoxy-9H-
carbazole
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Preparation

Handling

Cleanup & Disposal

Post-Handling

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare well-ventilated workspace (Fume Hood)

Weigh/measure 3,6-Dimethoxy-9H-carbazole

Begin work

Perform experimental procedure

Decontaminate work surfaces

Procedure complete

Segregate and label waste

Dispose of waste in designated containers

Doff and dispose of/clean PPE

Waste secured

Wash hands thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for 3,6-Dimethoxy-9H-carbazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. uprm.edu [uprm.edu]

2. benchchem.com [benchchem.com]

3. chemicalbook.com [chemicalbook.com]

4. capotchem.cn [capotchem.cn]

5. 3,6-Dimethoxy-9H-carbazole | C14H13NO2 | CID 644464 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. sds.fluorochem.co.uk [sds.fluorochem.co.uk]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
3,6-Dimethoxy-9H-carbazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218443/docs#essential-safety-and-operational-
guide-for-handling-3-6-dimethoxy-9h-carbazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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